Cas no 2933-42-8 (4,5,6,7-tetrahydro-1,3-benzoxazol-2-amine)

• Product Name: 4,5,6,7-tetrahydro-1,3-benzoxazol-2-amine
• CAS No: 2933-42-8
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 276747
• PubChem ID: 200918
• Update Time: 2025-04-19

4,5,6,7-tetrahydro-1,3-benzoxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Benzoxazolamine,4,5,6,7-tetrahydro-
• 4,5,6,7-tetrahydro-1,3-benzoxazol-2-amine
• Tetramethylene-4,5 amino-2 oxazole [French]
• 4,5,6,7-Tetrahydrobenzo[d]oxazol-2-amine
• 2-Benzoxazolamine, 4,5,6,7-tetrahydro- (9CI)
• CS-0234089
• 4,5-tetramethylene-2-aminooxazole
• L.D. 4130
• 2933-42-8
• 2-Benzoxazolamine, 4,5,6,7-tetrahydro-
• AKOS006221201
• 4,5,6,7-Tetrahydro-2-aminobenzoxazole
• Tetramethylene-4,5 amino-2 oxazole
• 2-imino-2,3,4,5,6,7-hexahydrobenzoxazole
• EN300-138667
• SCHEMBL788047
• CAA93342
• DTXSID80183567
• Benzoxazole, 4,5,6,7-tetrahydro-2-amino-

• Inchi： 1S/C7H10N2O/c8-7-9-5-3-1-2-4-6(5)10-7/h1-4H2,(H2,8,9)
• InChI Key： WHPXIOARQDHUIK-UHFFFAOYSA-N
• SMILES： O1C(N)=NC2=C1CCCC2

Computed Properties

• Exact Mass: 138.0794
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles